Cas no 928658-23-5 (4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid)

• Product Name: 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid
• CAS No: 928658-23-5
• MF: C₁₂H₈BrNO₂
• MW: 278.101422309875
• MDL: MFCD09753803
• CID: 999038
• PubChem ID: 16105552
• Update Time: 2025-10-29

4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-Bromopyridin-2-yl)benzoic acid
• 4-(6-Bromo-pyridin-2-yl)benzoic acid
• 4-(6-Bromo-pyridin-2-yl)-benzoic acid
• A-2148
• 4-(6-Bromo-pyridin-2-yl)-benzoicacid
• Benzoic acid, 4-(6-bromo-2-pyridinyl)-
• AX8035446
• 4-(6-BROMO-(PYRIDIN-2-YL))-BENZOIC ACID
• MFCD09753803
• FT-0703903
• AS-30425
• DTXSID50582927
• 928658-23-5
• CS-0156807
• A909749
• AKOS022175380
• 4-(6-bromopyridin-2-yl)benzoicacid
• DB-079425
• 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid

• MDL： MFCD09753803
• Inchi： 1S/C12H8BrNO2/c13-11-3-1-2-10(14-11)8-4-6-9(7-5-8)12(15)16/h1-7H,(H,15,16)
• InChI Key： LJVFAKRRQNUNES-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=CC(C(=O)O)=CC=2)=N1

Computed Properties

• Exact Mass: 276.97400
• Monoisotopic Mass: 276.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 3.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.6±0.1 g/cm3
• Boiling Point: 425.8±35.0 °C at 760 mmHg
• Flash Point: 211.3±25.9 °C
• PSA: 50.19000
• LogP: 3.20930
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid

4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid (CAS No. 928658-23-5): A Comprehensive Overview

4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid (CAS No. 928658-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated pyridine derivative is widely used as a key intermediate in the synthesis of various bioactive molecules. With the increasing demand for novel drug candidates and advanced materials, 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid has become a subject of interest for researchers exploring heterocyclic compounds and their applications.

The molecular structure of 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid combines a pyridine ring with a benzoic acid moiety, making it a versatile building block in organic synthesis. This compound is particularly valuable in medicinal chemistry, where it serves as a precursor for developing potential kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in creating compounds with potential applications in treating inflammatory diseases and certain types of cancer.

From a chemical perspective, 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid exhibits interesting properties that make it suitable for various synthetic transformations. The presence of both bromine and carboxylic acid functional groups allows for multiple modification pathways, enabling researchers to create diverse molecular architectures. This characteristic has made it particularly valuable in combinatorial chemistry and high-throughput screening applications.

The synthesis of 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid typically involves cross-coupling reactions between appropriately substituted pyridine and benzene derivatives. Modern synthetic approaches often employ palladium-catalyzed reactions, which offer excellent yields and selectivity. Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes for this compound, addressing the growing demand for environmentally friendly chemical processes.

In the pharmaceutical industry, 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid has emerged as a crucial intermediate for drug discovery programs. Its structural features make it an ideal scaffold for developing small molecule drugs targeting various biological pathways. Researchers are particularly interested in its potential for creating protein-protein interaction inhibitors, a hot topic in current drug development that addresses challenging therapeutic targets.

The material science applications of 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid are equally noteworthy. Its aromatic structure and functional groups make it suitable for creating organic semiconductors and coordination polymers. These materials find applications in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with the global push for renewable energy technologies.

Analytical characterization of 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which is crucial for research and industrial applications. Recent advancements in analytical chemistry have improved the detection limits and accuracy of these characterization methods.

The market for 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid has seen steady growth, driven by increasing research activities in pharmaceutical and material science sectors. Suppliers typically offer this compound in various purity grades, ranging from technical grade for material applications to high-purity grades for pharmaceutical research. The compound's stability under standard storage conditions makes it a practical choice for laboratories and manufacturing facilities.

Safety considerations for handling 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Researchers often inquire about its material safety data sheet (MSDS) information, which is readily available from reputable suppliers.

Future research directions for 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid include exploring its potential in catalysis and supramolecular chemistry. The compound's ability to form coordination complexes with metals opens possibilities for creating novel catalysts for organic transformations. Additionally, its aromatic structure makes it a candidate for developing metal-organic frameworks (MOFs), a rapidly growing field in materials science.

For researchers sourcing 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid, it's important to consider factors such as purity, supplier reliability, and technical support. Many suppliers now provide detailed certificates of analysis (CoA) and custom synthesis services to meet specific research requirements. The compound's availability from multiple global suppliers ensures consistent access for the scientific community.

In conclusion, 4-(6-Bromo-Pyridin-2-Yl)-Benzoic Acid (CAS No. 928658-23-5) represents a valuable chemical building block with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility continue to make it a compound of interest in various scientific disciplines. As research in heterocyclic chemistry and functional materials advances, the importance of this compound is likely to grow further.